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Abstract

Akton, the trade name for the organophosphate insecticide chlorfenvinphos, has been utilized
in agricultural and veterinary applications. This technical guide provides a comprehensive
overview of its bioaccumulation potential in ecosystems, a critical factor in assessing its
environmental risk. Due to its physicochemical properties, notably its moderate lipophilicity,
chlorfenvinphos exhibits a potential for bioaccumulation in aquatic organisms. This document
synthesizes available quantitative data on its bioconcentration, details relevant experimental
methodologies for its assessment, and outlines its environmental fate and degradation
pathways. The information presented herein is intended to support researchers, scientists, and
professionals in understanding the environmental dynamics of this compound.

Introduction

Chlorfenvinphos, chemically known as O-[2-chloro-1-(2,5-dichlorophenyl)ethenyl] O,O-diethyl
phosphorothioate (CAS RN: 1757-18-2), is a non-systemic organophosphate insecticide and
acaricide.[1] It has been employed to control a range of insect pests in soil and on crops, as
well as ectoparasites on livestock. The environmental persistence and potential for
bioaccumulation of pesticides are of significant concern due to the risk of adverse effects on
non-target organisms and the potential for transfer through the food web. This guide focuses on
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the bioaccumulation potential of chlorfenvinphos, providing a technical resource for its
environmental risk assessment.

Physicochemical Properties and Bioaccumulation
Potential

The tendency of a chemical to bioaccumulate is largely influenced by its physicochemical
properties, particularly its lipophilicity (fat-solubility) and water solubility.

Table 1: Physicochemical Properties of Chlorfenvinphos

Property Value Reference
Molecular Formula C12H14CI303PS [2]
Molecular Weight 375.6 g/mol [2]
Water Solubility 145 mg/L (at 23°C) [3]
Octanol-Water Partition

o 3.81-4.22 [3]
Coefficient (log Kow)
Vapor Pressure 2.2 x 107 mbar (at 25°C) [3]

The octanol-water partition coefficient (log Kow) is a key indicator of bioaccumulation potential.
With a log Kow in the range of 3.81 to 4.22, chlorfenvinphos is considered to have a moderate
potential for bioaccumulation in aquatic organisms.[3] Substances with a log Kow between 3
and 5 are generally expected to bioconcentrate in the fatty tissues of organisms.

Quantitative Bioaccumulation Data

The bioconcentration factor (BCF) is a critical metric for quantifying the bioaccumulation
potential of a substance from water. It is the ratio of the concentration of a chemical in an
organism to the concentration in the surrounding water at steady state.

Table 2: Bioconcentration Factor (BCF) of Chlorfenvinphos in Aquatic Organisms
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Organism BCF Value (L/kg) Comments Reference
Aquatic Organisms Estimated whole-body

37 - 460 _
(general) concentration factors.

Available data indicates that the whole-body bioconcentration factor for chlorfenvinphos in
aquatic organisms ranges from 37 to 460.[2] This range suggests a low to moderate
bioaccumulation potential. According to the criteria set by agencies like the U.S. Environmental
Protection Agency, substances with a BCF less than 1000 are generally not considered to be
bioaccumulative.[4]

Experimental Protocol for Bioaccumulation
Assessment

The standard method for determining the bioconcentration factor in fish is the OECD Test
Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure.[5][6][7] This guideline
provides a framework for assessing the uptake and depuration of a chemical by fish.

OECD 305: Bioaccumulation in Fish (Aqueous
Exposure)

This test consists of two phases: an uptake phase and a depuration (elimination) phase.
1. Test System:

» Test Organism: A species with a low fat content and a relatively fast growth rate is preferred,
such as the Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

o Water: Dechlorinated tap water or reconstituted water with controlled temperature, pH, and
dissolved oxygen levels.

e Apparatus: A flow-through system is recommended to maintain a constant concentration of
the test substance in the water.

N

. Uptake Phase:
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» Fish are exposed to a constant, sublethal concentration of the test substance
(chlorfenvinphos) in the water for a period sufficient to reach a steady state (typically 28
days).

o Water and fish samples are collected at regular intervals to measure the concentration of the
test substance.

3. Depuration Phase:
 After the uptake phase, the remaining fish are transferred to clean, untreated water.

o Fish are sampled at intervals to measure the decrease in the concentration of the test
substance over time.

4. Analysis:

e The concentrations of chlorfenvinphos in water and fish tissue are determined using
appropriate analytical methods, such as gas chromatography-mass spectrometry (GC-MS).

e The bioconcentration factor (BCF) is calculated as the ratio of the concentration in the fish
(at steady state) to the concentration in the water.

e The uptake rate constant (k1) and the depuration rate constant (kz) can also be determined
from the kinetic data.

The following diagram illustrates the workflow of a typical OECD 305 study.
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Workflow for an OECD 305 Bioaccumulation Study.
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Environmental Fate and Degradation

The bioaccumulation potential of a substance is also influenced by its persistence in the
environment. Chlorfenvinphos is subject to several degradation processes.

Degradation in Soil

e Persistence: Chlorfenvinphos is moderately persistent in soil. Its half-life in sandy soil can
range from 28 to 210 days.[2] In peat soils with high organic matter, it can persist for much
longer, with 70% remaining after 21 weeks.[2]

o Degradation Pathway: Degradation is primarily biotic.[2] The major degradation products
include trichloroacetophenone, 2,4-dichloroacetophenone, and 1-(2',4'-dichlorophenyl)-
ethan-1-ol.[2] None of these degradation products are known to have pesticidal activity.[2]

The following diagram illustrates the degradation pathway of chlorfenvinphos in soil.
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Soil Degradation Pathway of Chlorfenvinphos.

Degradation in Water

o Persistence: Chlorfenvinphos is relatively stable in water at neutral pH. The hydrolysis half-
life is approximately 170 days at pH 6 and 80 days at pH 8 at 20-30°C.[2]
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o Degradation Processes: Degradation in water occurs through hydrolysis, photosensitized
oxidation, and biodegradation.[2]

Signaling Pathways and Toxicological
Considerations

While the primary focus of this guide is bioaccumulation, it is relevant to note the toxicological
mechanism of chlorfenvinphos for a comprehensive risk assessment. As an organophosphate
insecticide, its primary mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE) in the nervous system.[1] This leads to an accumulation of the neurotransmitter
acetylcholine, causing continuous nerve stimulation, which can be toxic to both target and non-
target organisms.

For professionals in drug development, understanding the potential for off-target effects is
crucial. While not a pharmaceutical, the study of how environmental contaminants like
chlorfenvinphos interact with biological systems can provide insights into potential toxicological
pathways. For instance, some studies have suggested that organophosphates can induce
oxidative stress. One study on rats indicated that chlorfenvinphos induces oxidative stress in
liver mitochondria. While this is not directly related to bioaccumulation, it highlights a potential
secondary mechanism of toxicity that could be relevant in a broader toxicological assessment.

The logical relationship for assessing the overall environmental risk of chlorfenvinphos is
outlined in the diagram below.
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Framework for Environmental Risk Assessment.

Conclusion

Akton (chlorfenvinphos) exhibits a moderate potential for bioaccumulation in aquatic
ecosystems, as indicated by its physicochemical properties and measured bioconcentration
factors. The BCF values, ranging from 37 to 460, suggest that while it can accumulate in
organisms, it is unlikely to reach levels associated with highly bioaccumulative substances. Its
moderate persistence in soil and water means that it can be available for uptake by organisms
over a period of time. A thorough understanding of its bioaccumulation potential, guided by
standardized experimental protocols such as OECD 305, is essential for a comprehensive
environmental risk assessment. For professionals in related scientific fields, the data and
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methodologies presented in this guide offer a technical basis for evaluating the environmental
behavior of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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